Cas no 1804777-54-5 (6-(Chloromethyl)-4-hydroxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine)

• Product Name: 6-(Chloromethyl)-4-hydroxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine
• CAS No: 1804777-54-5
• MF: C₈H₄ClF₆NO₂
• MW: 295.566282272339
• CID: 4832559
• Update Time: 2025-06-14

6-(Chloromethyl)-4-hydroxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Chloromethyl)-4-hydroxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4ClF6NO2/c9-2-3-1-4(17)5(18-8(13,14)15)6(16-3)7(10,11)12/h1H,2H2,(H,16,17)
• InChI Key： JASRJQRRTYGUAS-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C(=C(C(F)(F)F)N1)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 422
• XLogP3: 2.8
• Topological Polar Surface Area: 38.3

Additional information on 6-(Chloromethyl)-4-hydroxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

Comprehensive Overview of 6-(Chloromethyl)-4-hydroxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1804777-54-5)

The compound 6-(Chloromethyl)-4-hydroxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1804777-54-5) is a highly specialized pyridine derivative that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. With its unique structural features, including a chloromethyl group and trifluoromethoxy and trifluoromethyl substituents, this molecule exhibits remarkable potential for applications in drug discovery and crop protection. Researchers are particularly interested in its role as a building block for the synthesis of novel bioactive compounds.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and lipophilicity, which are critical properties in the development of pharmaceuticals and agrochemicals. The presence of both trifluoromethoxy and trifluoromethyl groups in this compound makes it a valuable intermediate for designing molecules with improved bioavailability and target specificity. These attributes align with current trends in precision medicine and sustainable agriculture, where efficiency and environmental safety are paramount.

The synthesis and characterization of 6-(Chloromethyl)-4-hydroxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine involve advanced organic chemistry techniques, including multi-step reactions and spectroscopic analysis. Its chloromethyl moiety offers a reactive site for further functionalization, enabling the creation of diverse derivatives tailored for specific applications. This versatility has led to its exploration in the development of kinase inhibitors, antimicrobial agents, and other therapeutic candidates.

From an industrial perspective, the scalability of producing CAS No. 1804777-54-5 is a topic of keen interest. Manufacturers are optimizing synthetic routes to ensure cost-effectiveness and minimal environmental impact, addressing the growing emphasis on green chemistry. The compound's stability under various conditions also makes it a reliable candidate for large-scale applications, further driving its commercial viability.

In the context of agrochemicals, 6-(Chloromethyl)-4-hydroxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine is being investigated for its potential to enhance the efficacy of pest control formulations. The trifluoromethyl group, in particular, is known to improve the binding affinity of molecules to biological targets, making it a key feature in next-generation pesticides. This aligns with the global push for reducing pesticide resistance and minimizing ecological harm.

Researchers and industry professionals frequently search for information on the synthetic pathways, applications, and safety profiles of this compound. Its relevance in cutting-edge scientific endeavors, such as the development of fluoro-pharmaceuticals and smart agrochemicals, underscores its importance in modern chemistry. As the scientific community continues to explore its potential, CAS No. 1804777-54-5 is poised to play a pivotal role in advancing innovation across multiple disciplines.

In summary, 6-(Chloromethyl)-4-hydroxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine represents a fascinating intersection of chemistry and practical application. Its structural complexity and functional diversity make it a subject of ongoing research, with promising prospects in both healthcare and agriculture. As interest in fluorinated compounds grows, this molecule stands out as a key player in the quest for sustainable and effective solutions to global challenges.